Cas no 2137141-56-9 ((3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2137141-56-9
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6599054
• PubChem ID: 165511611
• Update Time: 2025-10-28

(3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2137141-56-9
• (3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1164531

• Inchi： 1S/C23H23N3O4/c1-14-11-21(25-26(14)2)20(12-22(27)28)24-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-11,19-20H,12-13H2,1-2H3,(H,24,29)(H,27,28)/t20-/m1/s1
• InChI Key： RFYLWJPPHLQYBM-HXUWFJFHSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=C(C)N(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on (3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2137141-56-9)

In recent years, the compound (3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2137141-56-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in drug discovery and development, particularly in the synthesis of peptide-based therapeutics and enzyme inhibitors.

The primary focus of recent studies has been on the compound's role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino groups during peptide synthesis, and the incorporation of the pyrazole moiety introduces additional pharmacological properties, such as enhanced binding affinity and metabolic stability. Researchers have explored its application in the synthesis of novel peptide derivatives targeting various biological pathways, including inflammation and cancer.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the use of (3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a key intermediate in the development of protease inhibitors. The study demonstrated that the compound's structural features facilitate selective inhibition of target enzymes, with minimal off-target effects. This finding underscores its potential in the design of next-generation therapeutics for diseases such as HIV and hepatitis C.

Another area of interest is the compound's application in the development of fluorescent probes for biological imaging. The Fmoc group's inherent fluorescence properties, combined with the pyrazole ring's ability to interact with biomolecules, make it a valuable tool for studying cellular processes. A 2022 study in Analytical Chemistry highlighted its use in real-time monitoring of enzymatic activity, providing insights into enzyme kinetics and inhibitor interactions.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes and scalability. Recent efforts have focused on improving yield and purity through novel catalytic methods and green chemistry approaches. For instance, a 2023 report in Organic Process Research & Development detailed a more efficient synthesis protocol, reducing waste and enhancing cost-effectiveness for industrial-scale production.

In conclusion, (3R)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2137141-56-9) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to enzyme inhibition and imaging, highlighting its versatility. Future research will likely focus on expanding its therapeutic potential and addressing synthetic challenges to facilitate broader adoption in drug development pipelines.